Cas no 39977-42-9 (methyl 5-(hydroxymethyl)pyridine-2-carboxylate)

• Product Name: methyl 5-(hydroxymethyl)pyridine-2-carboxylate
• CAS No: 39977-42-9
• MF: C₈H₉NO₃
• MW: 167.161962270737
• MDL: MFCD11848099
• CID: 298646
• PubChem ID: 18974051
• Update Time: 2025-10-11

methyl 5-(hydroxymethyl)pyridine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2-Pyridinecarboxylicacid, 5-(hydroxymethyl)-, methyl ester
• Methyl5-(hydroxymethyl)picolinate
• 5-Hydroxymethyl-pyridine-2-carboxylic acid methyl ester
• methyl 5-(hydroxymethyl)pyridine-2-carboxylate
• DTXSID90597015
• methyl 5-(hydroxymethyl)picolinate
• CS-0150745
• 39977-42-9
• EN300-202438
• FT-0723501
• PB42744
• SCHEMBL8324962
• MFCD11848099
• BS-17010
• AKOS027321069
• 5-Hydroxymethyl-pyridine-2-carboxylicacidmethylester
• DB-069904

• MDL： MFCD11848099
• Inchi： 1S/C8H9NO3/c1-12-8(11)7-3-2-6(5-10)4-9-7/h2-4,10H,5H2,1H3
• InChI Key： AXEJHIXDOVLEFC-UHFFFAOYSA-N
• SMILES： OCC1=CN=C(C(=O)OC)C=C1

Computed Properties

• Exact Mass: 167.058243149g/mol
• Monoisotopic Mass: 167.058243149g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 160
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 59.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives Pyridinecarboxylic acids

Additional information on methyl 5-(hydroxymethyl)pyridine-2-carboxylate

Methyl 5-(hydroxymethyl)pyridine-2-carboxylate (CAS No. 39977-42-9): A Comprehensive Overview

Methyl 5-(hydroxymethyl)pyridine-2-carboxylate, a compound with the chemical formula C₇H₉NO₄ and CAS number 39977-42-9, is a significant molecule in the field of pharmaceutical chemistry and bioorganic synthesis. This compound has garnered attention due to its versatile applications and structural features that make it a valuable intermediate in the development of various therapeutic agents. The presence of both a hydroxymethyl group and a carboxylate moiety in its structure provides unique reactivity, enabling its use in diverse synthetic pathways.

The methyl 5-(hydroxymethyl)pyridine-2-carboxylate molecule belongs to the pyridine derivatives, a class of heterocyclic compounds that are widely recognized for their biological activity. Pyridine derivatives are integral to numerous pharmacophores, contributing to the efficacy of drugs targeting neurological disorders, cardiovascular diseases, and infections. The specific substitution pattern in methyl 5-(hydroxymethyl)pyridine-2-carboxylate makes it a promising candidate for further functionalization, allowing chemists to tailor its properties for specific applications.

In recent years, there has been a surge in research focused on developing novel pyridine-based drugs due to their favorable pharmacokinetic profiles and minimal toxicity. The hydroxymethyl group in methyl 5-(hydroxymethyl)pyridine-2-carboxylate is particularly noteworthy, as it can participate in hydrogen bonding interactions, enhancing the compound's solubility and bioavailability. This feature is crucial for drug design, as it ensures better absorption and distribution within the body.

The carboxylate group in the molecule also plays a pivotal role in its reactivity. It can undergo various transformations, such as esterification, amidation, and decarboxylation, making it a versatile building block for synthesizing more complex molecules. These transformations are essential in pharmaceutical synthesis, where intermediates often need to be modified to achieve the desired biological activity.

Recent studies have highlighted the potential of methyl 5-(hydroxymethyl)pyridine-2-carboxylate in the development of antiviral and anti-inflammatory agents. For instance, researchers have explored its derivatives as inhibitors of enzymes involved in viral replication. The ability of the methyl 5-(hydroxymethyl)pyridine-2-carboxylate structure to interact with biological targets through hydrogen bonding and other non-covalent interactions has been leveraged to design molecules with high affinity and selectivity.

The synthesis of methyl 5-(hydroxymethyl)pyridine-2-carboxylate typically involves multi-step organic reactions, starting from readily available pyridine precursors. Advanced synthetic methodologies, such as catalytic hydrogenation and palladium-catalyzed cross-coupling reactions, have been employed to achieve high yields and purity. These synthetic routes are optimized to minimize side reactions and maximize efficiency, ensuring that the final product meets pharmaceutical-grade standards.

The compound's stability under various conditions is another critical factor that contributes to its utility in pharmaceutical applications. Methyl 5-(hydroxymethyl)pyridine-2-carboxylate exhibits good stability under standard storage conditions, making it suitable for long-term use in research laboratories and industrial settings. Additionally, its compatibility with common solvents used in drug formulation enhances its practicality in pharmaceutical manufacturing processes.

In conclusion, methyl 5-(hydroxymethyl)pyridine-2-carboxylate (CAS No. 39977-42-9) is a multifaceted compound with significant potential in pharmaceutical chemistry. Its unique structural features, including the hydroxymethyl and carboxylate groups, make it an invaluable intermediate for synthesizing various therapeutic agents. The ongoing research into its derivatives underscores its importance in drug development, particularly in addressing neurological disorders and infections. As synthetic methodologies continue to evolve, the applications of this compound are expected to expand further, solidifying its role as a cornerstone in modern medicinal chemistry.